N-[5-cyano-2-(4-morpholinyl)-4-pyrimidinyl]-2-{[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C17H15N7O3S2
• Molecular Weight: 429.5 g/mol
• IUPAC Name: N-(5-cyano-2-morpholin-4-ylpyrimidin-4-yl)-2-[(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H15N7O3S2/c18-8-11-9-19-16(24-3-5-26-6-4-24)21-14(11)20-13(25)10-29-17-23-22-15(27-17)12-2-1-7-28-12/h1-2,7,9H,3-6,10H2,(H,19,20,21,25)
• InChI Key: WESVYUGTWLLMBH-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=NC=C(C(=N2)NC(=O)CSC3=NN=C(O3)C4=CC=CS4)C#N

Description

N-[5-cyano-2-(4-morpholinyl)-4-pyrimidinyl]-2-{[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide, commonly known as CMPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CMPTA is a small molecule inhibitor that has been shown to target various enzymes and signaling pathways, making it a promising candidate for drug development.

Mechanism of Action

CMPTA exerts its effects by inhibiting various enzymes and signaling pathways. It has been shown to inhibit protein tyrosine phosphatases, which play a crucial role in cancer cell growth and survival. CMPTA has also been shown to inhibit protein kinase C, which is involved in the regulation of cell growth and differentiation. Additionally, CMPTA has been shown to inhibit NF-κB signaling pathways, which play a crucial role in inflammation and cancer progression.
Biochemical and Physiological Effects:
CMPTA has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit inflammation, and suppress viral replication. CMPTA has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed, and is crucial for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMPTA in lab experiments is its specificity towards various enzymes and signaling pathways. CMPTA has been shown to selectively inhibit its targets, making it a promising candidate for drug development. However, one of the limitations of using CMPTA in lab experiments is its cytotoxicity towards normal cells. CMPTA has been shown to induce apoptosis in normal cells as well, which can limit its therapeutic applications.

Future Directions

There are several future directions for the research on CMPTA. One of the potential applications of CMPTA is in the development of anti-cancer drugs. CMPTA has been shown to exhibit anti-cancer properties, and further research can lead to the development of more potent and selective anti-cancer drugs. Additionally, CMPTA can be used in the development of anti-inflammatory and anti-viral drugs. Further research can also focus on the optimization of CMPTA synthesis, which can lead to the development of more efficient and cost-effective methods. Overall, the research on CMPTA has significant potential for the development of novel therapeutics, and further studies can lead to the discovery of new applications and mechanisms of action.

Synthesis Methods

The synthesis of CMPTA involves several steps, including the reaction of 2-chloro-5-cyanopyrimidine with morpholine, followed by the reaction of the resulting compound with 5-(2-thienyl)-1,3,4-oxadiazole-2-thiol. The final product, CMPTA, is obtained after purification and characterization.

Scientific Research Applications

CMPTA has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-viral properties. CMPTA has been shown to inhibit various enzymes and signaling pathways, including protein tyrosine phosphatases, protein kinase C, and NF-κB signaling pathways.